2-Furancarboxamide, N,N-bis(1-methylethyl)-
Description
2-Furancarboxamide, N,N-bis(1-methylethyl)- (IUPAC: N,N-diisopropylfuran-2-carboxamide) is a tertiary amide derivative featuring a furan ring substituted with a carboxamide group bearing two isopropyl moieties on the nitrogen atom. The furan ring, a five-membered aromatic heterocycle with oxygen, confers distinct electronic properties, while the bulky isopropyl groups influence steric hindrance and solubility.
Properties
CAS No. |
183013-83-4 |
|---|---|
Molecular Formula |
C11H17NO2 |
Molecular Weight |
195.26 g/mol |
IUPAC Name |
N,N-di(propan-2-yl)furan-2-carboxamide |
InChI |
InChI=1S/C11H17NO2/c1-8(2)12(9(3)4)11(13)10-6-5-7-14-10/h5-9H,1-4H3 |
InChI Key |
SPSSTNVDGWLKPC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)C1=CC=CO1 |
Origin of Product |
United States |
Biological Activity
2-Furancarboxamide, N,N-bis(1-methylethyl)-, also known by its chemical identifier 183013-83-4, is an organic compound characterized by a furan ring and two isopropyl groups attached to the nitrogen of the amide. This structural configuration suggests potential biological activities, particularly in pharmacology and medicinal chemistry. The following sections will explore its biological activity, including interaction with biological macromolecules, potential therapeutic applications, and relevant case studies.
- Molecular Formula : C_{11}H_{15}N_{1}O_{2}
- Molecular Weight : Approximately 195.26 g/mol
- Structure : The compound features a furan ring that contributes to its aromatic properties and potential reactivity.
The presence of the N,N-bis(1-methylethyl) groups enhances its lipophilicity, which may influence its interaction with biological membranes and macromolecules.
Interaction Studies
Understanding how 2-furancarboxamide, N,N-bis(1-methylethyl)- interacts with biological macromolecules is crucial for elucidating its pharmacological potential. Key areas of focus include:
- Protein Binding : Assessing how this compound interacts with enzymes or receptors can provide insights into its therapeutic mechanisms.
- Cellular Uptake : Investigating how effectively the compound enters cells can inform its bioavailability and efficacy.
Comparative Analysis with Similar Compounds
A comparative analysis highlights the unique features of 2-furancarboxamide, N,N-bis(1-methylethyl)- against structurally similar compounds:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 2-Furancarboxamide | C_{5}H_{5}N_{1}O_{2} | Basic structure without isopropyl substituents |
| 5-Bromo-2-furancarboxamide | C_{5}H_{4}BrN_{1}O_{2} | Bromine substitution on furan ring |
| 5-(4-Bromophenyl)-2-furancarboxamide | C_{11}H_{10}BrN_{1}O_{2} | Additional phenyl group increases complexity |
| Furan, 2,2'-(1-methylethylidene)bis- | C_{10}H_{12}O_{2} | Different functional groups affecting reactivity |
The presence of two isopropyl groups in 2-furancarboxamide enhances its lipophilicity compared to simpler derivatives, potentially altering its biological interactions.
Case Studies and Research Findings
While direct studies on 2-furancarboxamide are sparse, related research provides insights into potential applications:
- Anticancer Research : A study focusing on benzimidazole derivatives indicated that compounds similar in structure to 2-furancarboxamide could exhibit significant cytotoxic effects on cancer cell lines (e.g., MDA-MB-231) while sparing non-cancerous cells (MCF-10A) . This suggests a selective action that could be beneficial in cancer therapy.
- Drug Delivery Systems : Innovative drug carriers incorporating furan derivatives have been developed to enhance drug solubility and bioavailability. These systems utilize micellar structures for controlled release and improved therapeutic outcomes .
- Pharmacological Screening : Future studies should focus on high-throughput screening of 2-furancarboxamide against various biological targets to establish a comprehensive profile of its pharmacological activities.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Core Structural Features
The defining feature of this compound class is the N,N-bis(1-methylethyl) (diisopropyl) substitution on the amide nitrogen. Comparisons are drawn from compounds with similar backbones, such as propanamides, benzamides, and heterocyclic derivatives.
Table 1: Structural Comparison of N,N-bis(1-methylethyl)-Substituted Amides
Physicochemical Properties
- Polarity and Solubility: The furan derivative’s aromatic oxygen may enhance polarity compared to aliphatic analogs (e.g., Propanamide, MW 157.25) but reduce hydrophilicity relative to indole derivatives () due to the absence of hydrogen-bond donors. Hexadecanamide () exhibits extreme hydrophobicity (LogP 8.28), whereas the furan compound’s shorter backbone and aromatic system likely result in a lower LogP (~2–3 estimated).
Thermal Stability :
Key Research Findings and Data
Table 2: Comparative Physicochemical Data
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